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Compound of Interest

Compound Name: Diethyl tartrate

Cat. No.: B3433591

This guide provides essential safety and logistical information for the proper disposal of diethyl
tartrate, ensuring the safety of laboratory personnel and compliance with environmental
regulations. The following procedural steps are designed for researchers, scientists, and drug
development professionals to manage diethyl tartrate waste effectively.

Immediate Safety and Handling Precautions

Before beginning any disposal-related tasks, it is crucial to handle diethyl tartrate with
appropriate care. This compound is a combustible liquid that can cause serious eye and skin
irritation.[1][2]

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.qg., nitrile),
safety goggles with side shields, and a laboratory coat.[2][3][4]

o Ventilation: Handle diethyl tartrate in a well-ventilated area, preferably within a chemical
fume hood, to minimize the inhalation of vapors.[1][4]

« Ignition Sources: Keep the chemical and its waste away from heat, sparks, open flames, and
hot surfaces.[2][5][6]

» Hygiene: Wash hands thoroughly with soap and water after handling.[1]

Step-by-Step Disposal Protocol
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The recommended method for disposing of diethyl tartrate is through a licensed chemical
waste disposal contractor.[3][4][5] Do not pour it down the drain or into sewer systems.[4][5]

1. Waste ldentification and Segregation:
o Designate a specific waste container for diethyl tartrate.
o Label the container clearly as "Hazardous Waste: Diethyl Tartrate".

» Do not mix diethyl tartrate with other waste streams, particularly incompatible chemicals like
strong acids, bases, or oxidizing agents.[2][5]

2. Containerization:

e Use a chemically compatible container, such as high-density polyethylene (HDPE) or glass,
with a secure, leak-proof lid.[7]

» Ensure the container is in good condition, free of cracks or damage.

e Leave at least 10% headspace in the container to allow for vapor expansion.[7] Keep the
container tightly closed when not in use.[1][3]

3. Handling Spills and Contaminated Materials:
e For Small Spills (<50 mL):
o Remove all nearby ignition sources.[2][5]

o Absorb the spill using an inert material such as sand, vermiculite, silica gel, or cat litter.[2]

[5]i8]

o Carefully collect the absorbed material and place it into your labeled hazardous waste
container.[8]

e For Large Spills (>50 mL):

o Evacuate personnel to a safe area.[6]
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o If it is safe to do so, prevent further leakage.[1]

o Contain the spill using absorbent materials and contact your institution's Environmental
Health and Safety (EHS) department for guidance.[7]

o Contaminated Items: Any items grossly contaminated with diethyl tartrate, such as gloves
or paper towels, should be placed in the designated hazardous waste container.

4. Storage of Waste:

» Store the sealed waste container in a designated, cool, and well-ventilated secondary
containment area.[1][5][7]

e This storage area must be away from heat and incompatible materials.[2][5]
5. Final Disposal:

o Arrange for the collection of the waste container through your institution's EHS office or a
licensed chemical waste disposal company.[1][3][7]

» Follow all federal, state, and local regulations for hazardous waste disposal.[1]

o Empty containers that once held diethyl tartrate should be treated as hazardous waste and
disposed of as the unused product.[1][3]

Chemical and Safety Data

The following table summarizes key quantitative data for diethyl tartrate.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://aksci.com/sds/D247_SDS.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Mpeg5_t_butyl_Ester_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b3433591?utm_src=pdf-body
https://aksci.com/sds/D247_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC200340050&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_Mpeg5_t_butyl_Ester_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AC168961000&productDescription=%28%2B%29-DIETHYL+L-TARTRATE%2C+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC200340050&countryCode=US&language=en
https://aksci.com/sds/D247_SDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1378443650_DIETHYL-D-(-)-TARTARATE-CASNO-13811-71-7-MSDS.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Mpeg5_t_butyl_Ester_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://aksci.com/sds/D247_SDS.pdf
https://www.benchchem.com/product/b3433591?utm_src=pdf-body
https://aksci.com/sds/D247_SDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1378443650_DIETHYL-D-(-)-TARTARATE-CASNO-13811-71-7-MSDS.pdf
https://www.benchchem.com/product/b3433591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3433591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

GHS Hazard Class

Flammable Liquid (Category 4)

Skin Irritation (Category 2)

Serious Eye Irritation (Category 2)

Flash Point 93°C/199.4 °F
Boiling Point 242 °C | 467.6 °F
Molecular Weight ~206.2 g/mol

Transport Regulation

Not classified as dangerous goods for transport

Data sourced from multiple Safety Data Sheets (SDS).[1][2][3][5][6]

Disposal Workflow Diagram

The logical workflow for the proper disposal of diethyl tartrate is illustrated below.
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Caption: Workflow for Diethyl Tartrate Waste Management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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